- New thiophene and flavonoid from Tagetes minuta leaves growing in Saudi ArabiaMolecules, 2014, 19(3), 2819-2828,
Cas no 331-39-5 (Caffeic acid)

Caffeic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dihydroxyphenyl)acrylic acid
- 3-(3,4-DIHYDROXYPHENYL)-2-PROPENOIC ACID
- AKOS B004050
- CAFFEIC ACID
- RARECHEM BK HC T335
- TIMTEC-BB SBB006475
- (2E)-3-(3,4-Dihydroxyphenyl)-2-propenoic acid
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-
- 3-(3,4-dihydroxyphenyl)-2-propenoicaci
- 3-(3,4-Dihydroxyphenyl)propenoic acid
- 3,4-dihydroxybenzeneacrylicacid
- 3,4-dihydroxy-cinnamicaci
- 3,4-dihydroxycinnamicacid,predominantlytransisomer
- 4-(2’-carboxyvinyl)-1,2-dihydroxybenzene
- 4-(2-Carboxyethenyl)-1,2-dihydroxybenzene
- 4-(2'-Carboxyvinyl)-1,2-dihydroxybenzene
- 3,4-Dihydroxycinnamic acid
- CAFFEIC ACID(P) (AHP Verified)
- CAFFEIC ACID(P) (AHP Verified) PrintBack
- Caffeic acid
- 3,4-dihydroxyben
- Caffeic
- CaffeicAcidPure
- CAFFIC ACID
- (E)-3,4-Dihydroxycinnamic Acid
- [ "" ]
- 咖啡酸
- 3,4-Dihydroxybenzeneacrylic acid
- Caffeic acid(3,4-dihydroxycinnamicacid)
- cis-caffeic acid
- (E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- 3,4-Dihydroxycinnamic Acid (Caffeic Acid)
- EU-0100208
- BIDD:ER0456
- SPECTRUM1503987
- NCGC00022654-07
- cid_689043
- SDCCGSBI-0050196.P004
- HY-121231
- Cinnamic acid,4-dihydroxy-
- XC164210
- SR-01000000203-13
- NCGC00017364-07
- DB-321780
- Caffeic acid pure
- 2-Propenoic acid,4-dihydroxyphenyl)-
- BRD-K09900591-001-25-9
- Caffeic acid, United States Pharmacopeia (USP) Reference Standard
- trans-3,4-Dihydroxycinnamic Acid
- CAFFEIC ACID natural
- NCGC00022654-04
- 71693-97-5
- F3096-1708
- NCGC00017364-08
- HY-N0172
- s2277
- InChI=1/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)/b4-2
- Caffeic Acid1507
- HMS2235G09
- SMR000058214
- C01197
- NSC-623438
- NSC 57197
- NCGC00260893-01
- C 0625
- CAFFEIC ACID [IARC]
- BRD-K09900591-001-06-9
- 8B3E4DA7-F3B0-4972-A315-2E387071737F
- NCGC00017364-09
- NCGC00263641-01
- SR-01000000203-6
- HMS3649O17
- Z240113804
- NCGC00022654-03
- (2E)-3-(3,4-dihydroxyphenyl)acrylic acid
- CAS-331-39-5
- SMR004703501
- DB01880
- AKOS000144463
- STK397812
- NCGC00017364-05
- SR-01000000203-7
- Caffeic acid 1000 microg/mL in Acetone
- NCGC00017364-13
- MLS001076493
- Tox21_200648
- 4-(2'Carboxyvinyl)-1,2-dihydroxybenzene
- CAFFEIC ACID (CONSTITUENT OF BLACK COHOSH) [DSC]
- AB00490047
- 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, (2E)-
- (E)-3-(3,4-dihydroxyphenyl)acrylic acid
- DTXSID5020231
- Caffeic acid, trans-
- CS-0081280
- AC-8006
- SW197202-3
- CAFFEIC ACID [WHO-DD]
- CCG-38895
- AI3-63211
- 3,4-Dihydroxybenzeneacrylate
- NSC-57197
- BBL012113
- (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- Caffeicacid
- NCGC00017364-06
- BP-30112
- trans-Caffeic acid, certified reference material, TraceCERT(R)
- DTXSID901316055
- NCGC00022654-08
- U2S3A33KVM
- 3-(3,4-dihydroxyphenyl)prop-2-enoic acid
- CHEBI:36281
- C01481
- Caffeic acid, purum, >=95.0% (HPLC)
- 2',3-DIHYDROXY-4,4',6'-TRIMETHOXYCHALCONE_met021
- (E)-3-(3,4-dihydroxyphenyl)prop-2-enoicacid
- BRD-K09900591-001-26-7
- Q414116
- CHEBI:16433
- BDBM4375
- 331-39-5
- CAFFEIC ACID (IARC)
- Caffeic acid, >=98.0% (HPLC)
- NCGC00017364-04
- NS00010313
- 501-16-6
- 3,4-Dihydroxy-trans-cinnamate
- C-1500
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, (2E)-
- LP00208
- 3-(3,4-Dihydroxy phenyl)-2-propenoic acid
- SR-01000000203
- BCP28271
- caffeic-acid
- NCGC00017364-12
- NCGC00022654-05
- 3,4-Dihydroxycinnamate, XVII
- Caffeic Acid - CAS 331-39-5
- UNII-U2S3A33KVM
- 331-89-5
- 2',4-DIHYDROXY-3,4',6'-TRIMETHOXYCHALCONE_met023
- trans-Caffeate
- NSC57197
- CAFFEIC ACID [HSDB]
- CCRIS 847
- NCGC00022654-06
- CAFFEIC ACID [DSC]
- 2-Propenoic acid, 3-(3,4-dihydroxyphenyl)-, (E)-
- DB-318886
- NCGC00017364-22
- (E)-3-(3,4-dihydroxyphenyl)acrylicacid
- Tox21_500208
- MLS000069738
- MLS006011849
- HMS3260J17
- 2-Propenoic acid, 3-(3,4-dihdroxyphenyl)-
- 3,4-dihydroxycinnamate
- 3,4-Dihydroxycinnamic acid, predominantly trans
- caffeic acid, (E)-isomer
- NCGC00258202-01
- NCGC00017364-11
- Opera_ID_1700
- Caffeate
- GTPL5155
- CAFFEIC ACID (CONSTITUENT OF BLACK COHOSH)
- Cinnamic acid, 3,4-dihydroxy-
- trans-caffeic acid
- CHEMBL145
- Caffeic Acid,(S)
- SR-01000000203-2
- CS-8205
- Caffeic acid, matrix substance for MALDI-MS, >=99.0% (HPLC)
- NCGC00022654-09
- SDCCGMLS-0002982.P003
- MLS002207132
- Caffeic acid - Natural
- Caffeic acid, matrix substance for MALDI-MS, >=99.0% (HPLC), powder, light beige
- DTXCID10231
- SCHEMBL23358
- AS-10895
- EINECS 206-361-2
- NSC623438
- SR-01000000203-8
- MFCD00004392
- CAFFEIC ACID [MI]
- MLS002222302
- NCGC00017364-10
- Caffeic acid, 1
- EN300-1067793
- Trans 3,4-Dihydroxycinnamic acid
- HSDB 7088
- Caffeic acid
-
- MDL: MFCD00004392
- Inchi: 1S/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)
- InChI Key: QAIPRVGONGVQAS-DUXPYHPUSA-N
- SMILES: O=C(O)/C=C/C1=CC=C(O)C(O)=C1
- BRN: 1954563
Computed Properties
- Exact Mass: 180.042259g/mol
- Surface Charge: 0
- XLogP3: 1.2
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 180.042259g/mol
- Monoisotopic Mass: 180.042259g/mol
- Topological Polar Surface Area: 77.8Ų
- Heavy Atom Count: 13
- Complexity: 212
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: 16
- Molecular Weight: 180.16
Experimental Properties
- Temperature: When heated to decomposition it emits acrid smoke and fumes.
- Dissociation Constants: pKa = 4.62 at 25 °C
- Color/Form: Yellow crystals
- Density: 1.2933 (rough estimate)
- Melting Point: 211-213 °C (dec.) (lit.)
- Boiling Point: 416.8°C at 760 mmHg
- Flash Point: 220°C
- Refractive Index: 1.4500 (estimate)
- Solubility: ethanol: 50 mg/mL
- Water Partition Coefficient: 溶于热水
- Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
- PSA: 77.76000
- LogP: 1.19560
- Merck: 1635
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in hot water and ethanol, slightly soluble in cold water
Caffeic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335,H351,H361
- Warning Statement: P261,P281,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 63-36/37/38-40-68
- Safety Instruction: S26-S36/37/39
- RTECS:GD8950000
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R36/37/38; R40
Caffeic acid Customs Data
- HS CODE:29182990
- Customs Data:
China Customs Code:
2918290000Overview:
2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
Caffeic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB115969-1 kg |
(E)-3,4-Dihydroxycinnamic acid, 98%; . |
331-39-5 | 98% | 1 kg |
€1,571.30 | 2023-07-20 | |
Enamine | EN300-1067793-0.25g |
(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid |
331-39-5 | 95% | 0.25g |
$19.0 | 2023-10-28 | |
ChemScence | CS-8205-5g |
Caffeic acid |
331-39-5 | 99.16% | 5g |
$29.0 | 2022-04-27 | |
NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0680739451-5g |
Caffeic acid |
331-39-5 | 98%(HPLC) | 5g |
¥ 77.6 | 2024-07-19 | |
LKT Labs | C0121-25 g |
Caffeic Acid |
331-39-5 | ≥98% | 25g |
$158.70 | 2023-07-11 | |
Chemenu | CM252271-1000g |
Caffeic Acid |
331-39-5 | 95+% | 1000g |
$276 | 2022-06-11 | |
Enamine | EN300-111282-25.0g |
(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid |
331-39-5 | 95% | 25.0g |
$51.0 | 2023-02-18 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1029823-10g |
Caffeic acid |
331-39-5 | 98% | 10g |
¥39 | 2023-04-14 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 60018-1G |
331-39-5 | 1G |
¥1492.22 | 2023-01-15 | |||
Key Organics Ltd | AS-10895-1MG |
3,4-Dihydroxycinnamic acid, predominantly trans |
331-39-5 | >98% | 1mg |
£36.00 | 2025-02-09 |
Caffeic acid Production Method
Synthetic Circuit 1
Caffeic acid Raw materials
Caffeic acid Preparation Products
Caffeic acid Suppliers
Caffeic acid Related Literature
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Mafalda Andrade,Sofia Benfeito,Pedro Soares,Diogo Magalh?es e Silva,Joana Loureiro,Anabela Borges,Fernanda Borges,Manuel Sim?es RSC Adv. 2015 5 53915
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2. Photodynamics of potent antioxidants: ferulic and caffeic acidsMichael D. Horbury,Lewis A. Baker,Wen-Dong Quan,Simon E. Greenough,Vasilios G. Stavros Phys. Chem. Chem. Phys. 2016 18 17691
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Rebecca R. Chao,James J. De Voss,Stephen G. Bell RSC Adv. 2016 6 55286
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Xiaoxue Cao,Chongming Wu,Yu Tian,Peng Guo RSC Adv. 2019 9 12247
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Qingyan Meng,Guozhu Li,Bi Luo,Lijun Wang,Yaling Lu,Wenjie Liu RSC Adv. 2016 6 62378
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Giuseppe M. Lombardo,Gustavo Portalone,Ugo Chiacchio,Antonio Rescifina,Francesco Punzo Dalton Trans. 2012 41 14337
-
Slavoljub C. ?ivanovi?,Aleksandar M. Veselinovi?,?arko J. Miti?,Goran M. Nikoli? New J. Chem. 2018 42 6256
-
Rocío B. Rodríguez,Ramiro L. Zapata,María L. Salum,Rosa Erra-Balsells Photochem. Photobiol. Sci. 2020 19 819
-
S. Thirupathi Kumara Raja,T. Thiruselvi,R. Aravindhan,Asit Baran Mandal,A. Gnanamani J. Mater. Chem. B 2015 3 1230
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Miguel ángel Seguido,Rosa María Tarradas,Susana González-Rámila,Joaquín García-Cordero,Beatriz Sarriá,Laura Bravo-Clemente,Raquel Mateos Food Funct. 2022 13 1133
Related Categories
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